5-phenyl-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H22N4O2/c26-21(19-13-20(27-24-19)17-5-2-1-3-6-17)23-14-16-8-11-25(12-9-16)18-7-4-10-22-15-18/h1-7,10,13,15-16H,8-9,11-12,14H2,(H,23,26)
• InChI Key: YIRWBXPTNQCXHU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=NOC(=C2)C3=CC=CC=C3)C4=CN=CC=C4
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

5-phenyl-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)isoxazole-3-carboxamide, also known as PIPER, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. PIPER is a small molecule that belongs to the isoxazole family, which is known for its diverse biological activities.

Scientific Research Applications

Central Nervous System (CNS) Drug Development

• Studies have focused on the development of compounds with potential CNS activity, including inhibitors of specific transporters and receptors that are significant for neurological functions and disorders. For example, research on glycine transporter inhibitors highlights the design and optimization of compounds for CNS drug discovery, emphasizing the importance of structural features for crossing the blood-brain barrier and achieving therapeutic effects (Yamamoto et al., 2016).

Antimicrobial and Antituberculosis Agents

• The synthesis and evaluation of compounds for their antimicrobial activities, including against Mycobacterium tuberculosis, have been a significant area of research. These studies often involve the design and testing of novel chemical entities that inhibit critical bacterial enzymes or pathways, offering insights into the potential therapeutic uses of such compounds (Jeankumar et al., 2013).

Anticancer Research

• The exploration of novel chemical scaffolds for anticancer activity has led to the development of compounds that target specific cellular pathways or enzymes involved in cancer progression. This includes the synthesis of inhibitors against kinases and other enzymes critical to cancer cell survival and proliferation, with research aiming to identify potent and selective anticancer agents (Guo et al., 2015).

Inhibitors of Soluble Epoxide Hydrolase

• Discovery efforts targeting soluble epoxide hydrolase (sEH), an enzyme involved in the metabolism of bioactive lipids, have identified compounds with potential for treating inflammatory and cardiovascular diseases. The design, synthesis, and biological evaluation of such inhibitors provide insights into the structural requirements for activity and selectivity, contributing to the development of new therapeutic agents (Thalji et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been known to targettyrosine kinases , which play a crucial role in the regulation of cell functions such as growth, differentiation, metabolism, and apoptosis.

Mode of Action

It’s known that similar compounds interact with their targets through numeroushydrogen bonds , hydrophobic C–H…π and π…π interactions . These interactions can lead to changes in the target’s function, potentially altering cellular processes.

Biochemical Pathways

Compounds with similar structures have been shown to have a broad range of biological properties, affecting various pathways related toantibacterial , antimycobacterial , anti-inflammatory , antitumor , antidiabetic , anti-allergic , antipyretic , antiviral , antioxidant , anti-amoebic , antihelmintic , antifungal and ulcerogenic activities .

Pharmacokinetics

Similar compounds have been evaluated for their cytotoxicity onHEK-293 (human embryonic kidney) cells , indicating that these compounds are non-toxic to human cells . This suggests that the compound could have favorable bioavailability and pharmacokinetic properties.

Result of Action

Similar compounds have shown significant activity againstMycobacterium tuberculosis H37Ra with 50% inhibitory concentrations (IC 50) ranging from 1.35 to 2.18 μM . This suggests that the compound could have potent antimicrobial effects.